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Compound of Interest

Compound Name: Tedizolid

Cat. No.: B1663884 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for determining the susceptibility of Gram-

positive bacteria to Tedizolid, a next-generation oxazolidinone antibiotic. The methodologies

outlined are based on established standards from the Clinical and Laboratory Standards

Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST).

Introduction
Tedizolid phosphate is the prodrug of tedizolid, which exerts its antibacterial effect by binding

to the 50S subunit of the bacterial ribosome, thereby inhibiting protein synthesis.[1] It is

approved for the treatment of acute bacterial skin and skin structure infections (ABSSSI)

caused by susceptible Gram-positive pathogens, including Staphylococcus aureus (including

methicillin-resistant strains, MRSA), Streptococcus pyogenes, Streptococcus agalactiae, the

Streptococcus anginosus group, and Enterococcus faecalis.[2][3][4] Accurate susceptibility

testing is crucial for appropriate clinical use and for monitoring the emergence of resistance.

Quantitative Data Summary
The following tables summarize the Minimum Inhibitory Concentration (MIC) and disk diffusion

breakpoints for Tedizolid according to the CLSI and the U.S. Food and Drug Administration

(FDA).

Table 1: Tedizolid MIC Breakpoints (μg/mL)
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Organism CLSI (M100) FDA

Staphylococcus aureus ≤0.5 (S), 1 (I), ≥2 (R) ≤0.5 (S), 1 (I), ≥2 (R)[3]

Streptococcus pyogenes ≤0.5 (S) ≤0.5 (S)[2][3]

Streptococcus agalactiae ≤0.5 (S) ≤0.5 (S)[2][3]

Streptococcus anginosus

group
≤0.25 (S) ≤0.25 (S)[2][3]

Enterococcus faecalis ≤0.5 (S) ≤0.5 (S)[2][4]

(S) = Susceptible, (I) = Intermediate, (R) = Resistant

Table 2: Tedizolid Disk Diffusion Breakpoints (20 μg disk)

Organism Zone Diameter (mm) - CLSI (M100)

Staphylococcus aureus ≥20 (S), 17-19 (I), ≤16 (R)

Beta-hemolytic streptococci ≥21 (S)

Viridans group streptococci ≥23 (S)

Experimental Protocols
Broth Microdilution Method
This method determines the minimum inhibitory concentration (MIC) of Tedizolid required to

inhibit the visible growth of a bacterium in a liquid growth medium.

a. Materials:

Tedizolid analytical standard

Cation-adjusted Mueller-Hinton broth (CAMHB)

Sterile 96-well microtiter plates

Bacterial inoculum suspension standardized to 0.5 McFarland turbidity
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Quality control (QC) strains (e.g., Staphylococcus aureus ATCC® 29213, Enterococcus

faecalis ATCC® 29212, Streptococcus pneumoniae ATCC® 49619)[2]

b. Protocol:

Prepare Tedizolid Stock Solution: Prepare a stock solution of Tedizolid in a suitable solvent

(e.g., dimethyl sulfoxide) and further dilute in CAMHB to the desired starting concentration.

Prepare Microtiter Plates: Dispense 50 μL of CAMHB into each well of a 96-well plate.

Serial Dilutions: Add 50 μL of the Tedizolid working solution to the first well of each row and

perform serial twofold dilutions across the plate.

Inoculum Preparation: Prepare a bacterial inoculum suspension in sterile saline or broth,

adjusted to the turbidity of a 0.5 McFarland standard. This corresponds to approximately 1-2

x 10⁸ CFU/mL. Dilute this suspension to achieve a final inoculum concentration of

approximately 5 x 10⁵ CFU/mL in each well.

Inoculation: Add 50 μL of the standardized inoculum to each well.

Incubation: Incubate the plates at 35°C ± 2°C for 16-20 hours in ambient air.

Reading Results: The MIC is the lowest concentration of Tedizolid that completely inhibits

visible growth of the organism. A slight haze or a single small button at the bottom of the well

may be disregarded. For Tedizolid, an 80% inhibition endpoint criterion should be employed.

[5]

Quality Control: Concurrently test the recommended QC strains. The resulting MIC values

should fall within the acceptable ranges specified by CLSI.

Disk Diffusion Method (Kirby-Bauer)
This method assesses the susceptibility of a bacterium to Tedizolid by measuring the diameter

of the zone of growth inhibition around a disk impregnated with a specific amount of the drug.

a. Materials:

Tedizolid disks (20 μg)
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Mueller-Hinton agar (MHA) plates (4 mm depth)

Bacterial inoculum suspension standardized to 0.5 McFarland turbidity

Sterile cotton swabs

Quality control (QC) strains (e.g., Staphylococcus aureus ATCC® 25923)

b. Protocol:

Inoculum Preparation: Prepare a bacterial inoculum suspension as described for the broth

microdilution method.

Inoculation of Agar Plate: Dip a sterile cotton swab into the inoculum suspension and rotate it

against the side of the tube to remove excess fluid. Swab the entire surface of the MHA plate

three times, rotating the plate approximately 60 degrees after each application to ensure

even distribution of the inoculum.

Application of Disks: Aseptically apply a Tedizolid 20 μg disk to the surface of the inoculated

agar plate. Gently press the disk to ensure complete contact with the agar.

Incubation: Invert the plates and incubate at 35°C ± 2°C for 16-18 hours in ambient air.

Reading Results: Measure the diameter of the zone of complete growth inhibition in

millimeters, including the diameter of the disk. For Staphylococcus spp., read the zones with

reflected light.

Interpretation: Interpret the zone diameters according to the breakpoints provided in Table 2.

Quality Control: Concurrently test the recommended QC strains. The zone diameters should

be within the acceptable ranges specified by CLSI.
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Caption: Experimental workflow for Tedizolid susceptibility testing.
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Caption: Mechanism of action of Tedizolid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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